Cas no 1806804-99-8 (2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine)

• Product Name: 2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine
• CAS No: 1806804-99-8
• MF: C₆H₂ClF₄N
• MW: 199.5333943367
• CID: 4922167
• Update Time: 2025-06-28

2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine

• Inchi： 1S/C6H2ClF4N/c7-5-4(9)3(8)2(1-12-5)6(10)11/h1,6H
• InChI Key： KYTAFNRBGOZERE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C=N1)C(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine

Introduction to 2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine (CAS No. 1806804-99-8)

2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine, with the CAS number 1806804-99-8, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its chloro, difluoro, and difluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The pyridine core of this compound is a well-known heterocyclic structure that is frequently employed in medicinal chemistry due to its ability to interact with biological targets. The presence of fluorine atoms, particularly in the 3,4 and 5 positions, enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the chloro group provides a handle for further functionalization, allowing for the construction of more complex scaffolds.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their potential applications in developing novel therapeutic agents. For instance, studies have demonstrated that fluorinated pyridines can improve the binding affinity of small molecules to their biological targets, leading to more effective drugs. The compound 2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine is no exception and has been explored in various contexts.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target kinases, researchers can develop treatments that modulate these pathways. The structural features of 2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine, including its fluorinated substituents and chloro group, make it an ideal candidate for such applications.

Recent studies have highlighted the importance of fluorine atoms in enhancing the pharmacokinetic properties of drug candidates. For example, fluorine atoms can increase the metabolic stability of a molecule by preventing rapid degradation by enzymes. This property is particularly valuable in the development of oral drugs, where bioavailability is a key concern. The presence of multiple fluorine atoms in 2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine suggests that it may exhibit improved metabolic stability compared to its non-fluorinated counterparts.

The compound also shows promise in the field of agrochemicals. Fluorinated pyridines are known to have potent activity against various pests and pathogens, making them suitable for use in pesticides and herbicides. The specific arrangement of substituents in 2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine may contribute to its efficacy by enhancing its ability to interact with biological targets in pests.

In addition to its applications in pharmaceuticals and agrochemicals, this compound has potential uses in material science. Fluorinated pyridines can be incorporated into polymers and coatings to improve their thermal stability and chemical resistance. The unique properties of 2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine make it a candidate for developing advanced materials with specialized functionalities.

The synthesis of 2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by fluorination steps. The use of advanced catalytic systems has been reported to improve the efficiency of these reactions, making them more sustainable and scalable.

In conclusion, 2-Chloro-3,4-difluoro-5-(difluoromethyl)pyridine (CAS No. 1806804-99-8) is a versatile compound with significant potential in various fields. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules, particularly kinase inhibitors. The presence of fluorine atoms enhances its pharmacokinetic properties, making it a promising candidate for drug development. Furthermore, its applications in agrochemicals and material science highlight its broad utility. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone in chemical innovation.